Cas no 2227883-52-3 ((1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol)

(1R)-2-Amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol is a chiral β-amino alcohol derivative featuring a bromo- and chloro-substituted aromatic ring. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceutical applications requiring enantiopure compounds. The presence of both amino and hydroxyl functional groups enhances its utility as a building block for ligands, catalysts, or bioactive molecules. The halogen substituents (bromo and chloro) offer sites for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound’s structural features make it suitable for research in medicinal chemistry, where precise stereochemistry and modular reactivity are critical. High purity and well-defined chirality ensure reproducibility in synthetic workflows.

(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol structure

2227883-52-3 structure

Product Name:(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol

CAS No:2227883-52-3

MF:C₈H₉BrClNO

MW:250.52016043663

CID:5750771

PubChem ID:165687895

Update Time:2025-05-23

(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol
- 2227883-52-3
- EN300-1928285
- Inchi： 1S/C8H9BrClNO/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3,8,12H,4,11H2/t8-/m0/s1
- InChI Key： IGJHURUKSMMXCF-QMMMGPOBSA-N
- SMILES： BrC1=C(C=CC(=C1)[C@H](CN)O)Cl

Computed Properties

Exact Mass: 248.95560g/mol
Monoisotopic Mass: 248.95560g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 46.2Å²

(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1928285-1g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	1g	$1543.0	2023-09-17
Enamine	EN300-1928285-5g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	5g	$4475.0	2023-09-17
Enamine	EN300-1928285-10g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	10g	$6635.0	2023-09-17
Enamine	EN300-1928285-0.05g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	0.05g	$1296.0	2023-09-17
Enamine	EN300-1928285-0.1g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	0.1g	$1357.0	2023-09-17
Enamine	EN300-1928285-0.25g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	0.25g	$1420.0	2023-09-17
Enamine	EN300-1928285-0.5g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	0.5g	$1482.0	2023-09-17
Enamine	EN300-1928285-1.0g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	1g	$1543.0	2023-06-01
Enamine	EN300-1928285-2.5g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	2.5g	$3025.0	2023-09-17
Enamine	EN300-1928285-5.0g	(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol	2227883-52-3	5g	$4475.0	2023-06-01

(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol Related Literature

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Additional information on (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol (CAS No. 2227883-52-3)

The compound (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol, identified by the CAS registry number CAS No. 2227883-52-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) in its molecular structure. The stereochemistry at the chiral center is specified as (1R), indicating a specific spatial arrangement of substituents around the carbon atom bearing the hydroxyl group.

The molecular structure of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol consists of a benzene ring substituted with bromine and chlorine atoms at the 3rd and 4th positions, respectively. This substitution pattern introduces electronic and steric effects that influence the compound's reactivity and pharmacological properties. The ethanamine moiety attached to the benzene ring further enhances the compound's functional diversity, making it a versatile building block for synthetic chemistry.

Recent studies have highlighted the importance of such amino alcohol derivatives in drug discovery, particularly in the development of enzyme inhibitors and bioactive agents. For instance, researchers have explored the potential of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol as a lead compound for designing inhibitors targeting specific protein kinases, which are crucial in various disease pathways, including cancer and inflammatory disorders.

The synthesis of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1